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Compound of Interest

Compound Name: Dilinoleic acid

CAS No.: 47818-40-6

Cat. No.: B12795762

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dilinoleic acid is a versatile C36 dicarboxylic acid synthesized through the dimerization of

linoleic acid, an abundant unsaturated fatty acid found in vegetable oils.[1][2] This renewable

resource-based building block is characterized by a complex structure, comprising a mixture of

acyclic, monocyclic, and bicyclic isomers.[3] Its unique combination of properties, including a

long aliphatic chain, difunctionality, and amorphous nature, has led to its use in a wide array of

applications, from polymer synthesis to cosmetics and potentially in advanced drug delivery

systems. This guide provides a comprehensive overview of the physicochemical properties,

synthesis, and key applications of dilinoleic acid, with a focus on the technical details relevant

to scientific and research professionals.

Physicochemical Properties of Dilinoleic Acid
The properties of dilinoleic acid can vary depending on the grade and the specific isomeric

composition. The following tables summarize the typical physicochemical properties of

dilinoleic acid and its derivatives.
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Table 1: General Properties of Dilinoleic Acid

Property Value Reference

Chemical Formula C₃₆H₆₄O₄ [4][5]

Molecular Weight ~560.9 g/mol [1][4][6]

Appearance Colorless to pale yellow liquid [7]

Melting Point 105-190 °C [1][7]

Table 2: Typical Physical and Chemical Characteristics of Dilinoleic Acid

Parameter Typical Value

Acid Value 190 - 200 mg KOH/g

Saponification Value 195 - 205 mg KOH/g

Viscosity @ 25°C 5000 - 7000 cP

Density @ 25°C 0.95 g/cm³

Refractive Index @ 25°C 1.485

Note: These values are typical and can vary between different commercial grades of dilinoleic
acid.

Experimental Protocols
Synthesis of Dilinoleic Acid via Clay-Catalyzed
Dimerization
The industrial production of dilinoleic acid is primarily achieved through the catalytic

dimerization of linoleic acid, often sourced from tall oil fatty acids.[8] Montmorillonite clay is a

commonly used catalyst for this process.[8][9]

Materials:
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Linoleic acid (or a fatty acid mixture rich in linoleic acid, such as tall oil fatty acids)

Montmorillonite clay catalyst

Water

Phosphoric acid (85%)

Nitrogen gas

Procedure:

A mixture of linoleic acid, montmorillonite clay catalyst (e.g., 4% by weight of fatty acids), and

a small amount of water (e.g., 2-5% by weight of fatty acids) is charged into a high-pressure

autoclave.[8][10]

The autoclave is purged with nitrogen to create an inert atmosphere.

The mixture is heated to a temperature of 230-260°C and pressurized.[8]

The reaction is allowed to proceed with stirring for several hours (e.g., 2-4 hours).[8]

After the reaction, the crude product is cooled and treated with phosphoric acid to neutralize

and precipitate the clay catalyst.[8]

The catalyst is removed by filtration.

The resulting product is a mixture of monomeric fatty acids, dimeric acids (dilinoleic acid),

and higher oligomers.

Pure dilinoleic acid is obtained by fractional distillation or other purification methods to

separate it from the unreacted monomers and higher polymers.

Synthesis of a Polyamide from Dilinoleic Acid and
Ethylenediamine
Dilinoleic acid can be used as a dicarboxylic acid monomer to produce polyamides through

condensation polymerization with a diamine.
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Materials:

Dilinoleic acid

Ethylenediamine

Nitrogen gas

Procedure:

Stoichiometric amounts of dilinoleic acid and ethylenediamine are charged into a reaction

vessel equipped with a stirrer, a nitrogen inlet, and a condenser for water removal.

The mixture is heated under a slow stream of nitrogen.

The temperature is gradually increased to around 150-200°C to initiate the polycondensation

reaction, with the removal of water as a byproduct.

The reaction is continued for several hours until the desired molecular weight is achieved,

which can be monitored by measuring the viscosity of the reaction mixture.

The resulting polyamide is then cooled and can be extruded or pelletized.

Characterization of Dilinoleic Acid and its Polymers
Fourier Transform Infrared (FTIR) Spectroscopy: FTIR is a valuable tool for characterizing the

chemical structure of dilinoleic acid and its polymers. For dilinoleic acid, characteristic peaks

include a broad O-H stretch from the carboxylic acid groups around 3000 cm⁻¹, a C=O stretch

around 1710 cm⁻¹, and C-H stretching vibrations of the aliphatic chains around 2850-2950

cm⁻¹. In polyamides, the formation of the amide bond is confirmed by the appearance of a

characteristic N-H stretching peak around 3300 cm⁻¹ and an amide I (C=O stretch) peak

around 1650 cm⁻¹.[11][12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can provide

detailed structural information about dilinoleic acid and its derivatives. The complex mixture of

isomers in dilinoleic acid results in a complex NMR spectrum. However, characteristic signals

for the carboxylic acid protons, olefinic protons, and the long aliphatic chains can be identified.
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For polyamides, NMR can be used to confirm the incorporation of both the dilinoleic acid and

diamine monomers into the polymer chain.[11][12]

Gel Permeation Chromatography (GPC): GPC is used to determine the molecular weight and

molecular weight distribution of polymers derived from dilinoleic acid. The polymer is

dissolved in a suitable solvent, such as hexafluoroisopropanol (HFIP) for polyamides, and

passed through a column packed with a porous gel.[13][14] The elution time is inversely

proportional to the molecular size, allowing for the determination of the molecular weight

distribution by comparing with known standards.[13][15]

Applications of Dilinoleic Acid
The unique properties of dilinoleic acid make it a valuable component in a variety of

applications:

Polymers: Dilinoleic acid is a key monomer in the synthesis of high-performance

polyamides, polyesters, and polyurethanes.[6] These polymers often exhibit excellent

flexibility, water resistance, and adhesion, making them suitable for use as hot-melt

adhesives, coatings, and in engineering plastics.[2]

Cosmetics and Personal Care: Due to its emollient and skin-conditioning properties,

dilinoleic acid and its ester derivatives are widely used in cosmetic formulations such as

lipsticks, lotions, and creams.[2][6] Copolymers of dilinoleic acid with propanediol or

butanediol also function as film-forming and viscosity-increasing agents.[16]

Lubricants and Corrosion Inhibitors: The long aliphatic chains and the presence of carboxylic

acid groups make dilinoleic acid an effective component in the formulation of high-

performance lubricants and corrosion inhibitors.[6]

Drug Delivery: The biocompatibility and amphiphilic nature of some dilinoleic acid-based

polymers are being explored for applications in drug delivery systems. These materials can

form micelles or nanoparticles for the encapsulation and controlled release of therapeutic

agents.

Visualizing Key Processes

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-and-applications-of-dilinoleic-acid
https://actascientific.com/ASMS/pdf/ASMS-06-1248.pdf
https://documents.thermofisher.com/TFS-Assets/CAD/Application-Notes/AN52742-YingYang-ChemEd-FTIR-NMR.pdf
https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-and-applications-of-dilinoleic-acid
https://www.agilent.com/cs/library/applications/5990-7978EN.pdf
https://www.agilent.com/cs/library/applications/5991-2517EN-Chemicals_Enery-By-GPC-SEC-May13-Lo.pdf
https://www.agilent.com/cs/library/applications/5990-7978EN.pdf
https://www.agilent.com/cs/library/applications/5991-2519EN_GPCpharma.pdf
https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-and-applications-of-dilinoleic-acid
https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-and-applications-of-dilinoleic-acid
https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-and-applications-of-dilinoleic-acid
https://www.bocsci.com/dilinoleic-acid-cas-6144-28-1-item-30012.html
https://www.cosmeticsinfo.org/ingredient/dilinoleic-acid/
https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-and-applications-of-dilinoleic-acid
https://www.cosmeticsinfo.org/ingredient/dilinoleic-acid/
https://www.bocsci.com/dilinoleic-acid-cas-6144-28-1-item-30012.html
https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-and-applications-of-dilinoleic-acid
https://incibeauty.com/en/ingredients/4400-dilinoleic-acid-propanediol-copolymer
https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-and-applications-of-dilinoleic-acid
https://www.bocsci.com/dilinoleic-acid-cas-6144-28-1-item-30012.html
https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-and-applications-of-dilinoleic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12795762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To better illustrate the chemical transformations and relationships discussed, the following

diagrams are provided in the DOT language for Graphviz.

Synthesis of Dilinoleic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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